Cas no 1086381-65-8 (4-Bromo-2-(1H-Pyrrol-1-yl)thiazole)

• Product Name: 4-Bromo-2-(1H-Pyrrol-1-yl)thiazole
• CAS No: 1086381-65-8
• MF: C₇H₅BrN₂S
• MW: 229.096998929977
• CID: 6814412
• PubChem ID: 45787848
• Update Time: 2025-03-29

4-Bromo-2-(1H-Pyrrol-1-yl)thiazole Chemical and Physical Properties

Names and Identifiers

• AKOS015943191
• 1086381-65-8
• DTXSID001286918
• Thiazole, 4-bromo-2-(1H-pyrrol-1-yl)-
• 4-Bromo-2-(1H-Pyrrol-1-yl)thiazole

• Inchi： 1S/C7H5BrN2S/c8-6-5-11-7(9-6)10-3-1-2-4-10/h1-5H
• InChI Key： MJLKRTJHBNORHU-UHFFFAOYSA-N
• SMILES： BrC1=CSC(=N1)N1C=CC=C1

Computed Properties

• Exact Mass: 227.93568Da
• Monoisotopic Mass: 227.93568Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 46.1Ų